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Compound of Interest

TETRA-O-CRESOL
ORTHOSILICATE

Cat. No.: B091441

Compound Name:

Essential Safety and Handling of TETRA-O-CRESOL
ORTHOSILICATE

For Research Use Only. Not for human or veterinary use.[1]

This guide provides essential safety and logistical information for handling Tetra-o-cresol
Orthosilicate (CAS No. 16714-40-2).[1] Given the absence of a specific Safety Data Sheet
(SDS), this document extrapolates information from the known hazards of its constituent
components, namely o-cresol and organosilicates like Tetraethyl Orthosilicate (TEOS).

Tetra-o-cresol Orthosilicate is a member of the tetra(aryloxy)silane family, with four ortho-
cresol groups attached to a central silicon atom.[1] Its handling requires stringent safety
measures due to the inherent hazards associated with cresols, which are known to be
corrosive and toxic.[2][3]

Hazard Summary

The primary hazards associated with Tetra-o-cresol Orthosilicate are derived from the cresol
component. Cresols are corrosive and can cause severe burns to the skin and eyes upon
contact.[3] Inhalation, ingestion, or skin absorption can lead to systemic toxicity, with potential
damage to the liver, kidneys, heart, and central nervous system.[2][3][4] High exposure can be
fatal.[2][3][4]
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Like other organosilicates, it may be combustible and can decompose upon exposure to
moisture or intense heat.

Key Hazards:

Corrosive: Causes severe skin and eye burns.[3]

Toxic: Harmful if inhaled, ingested, or in contact with skin.[2][5]

Organ Damage: Potential for damage to kidneys, liver, blood, and central nervous system.[2]

[3]

Irritant: Causes irritation to the respiratory tract.[6]

Personal Protective Equipment (PPE)

A comprehensive PPE plan is critical to ensure the safety of laboratory personnel. The
following table summarizes the required PPE for handling Tetra-o-cresol Orthosilicate.
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Personal Protective

Body Part _ Specifications and Rationale
Equipment
Must be worn to protect
Chemical safety goggles and against splashes and vapors.
Eyes/Face )
face shield Standard safety glasses are
not sufficient.
Choose gloves with a high
] ] breakthrough time for aromatic
) Chemical-resistant gloves
Skin compounds. Change gloves

(e.g., Butyl rubber, Viton®)

frequently and immediately if

contaminated.

Flame-retardant lab coat and

chemical apron

A lab coat should be worn over
personal clothing. A chemical-
resistant apron provides an

additional layer of protection.

Closed-toe shoes

Shoes must fully cover the feet

to protect against spills.

Respiratory

NIOSH-approved respirator

with organic vapor cartridges

To be used in a well-ventilated
area or under a chemical fume
hood. If ventilation is
inadequate, a full-face

respirator may be necessary.

Handling and Storage

Proper handling and storage procedures are essential to minimize exposure risk and maintain

the chemical's integrity.

Handling:

» Work in a well-ventilated area, preferably within a certified chemical fume hood.[7][8]

o Ensure that an eyewash station and safety shower are readily accessible.[7]
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Avoid direct contact with skin, eyes, and clothing.

Do not inhale vapors or mists.

Use spark-proof tools and explosion-proof equipment.[8]

Ground and bond containers when transferring material to prevent static discharge.

Wash hands thoroughly after handling.

Storage:

o Store in a tightly closed container in a dry, cool, and well-ventilated area.[8]
o Keep away from heat, sparks, open flames, and other ignition sources.

» Store away from incompatible materials such as strong oxidizing agents and moisture.[8]

Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is crucial.
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Exposure Type First Aid Measures

Move the individual to fresh air. If breathing is
Inhalation difficult, administer oxygen. Seek immediate

medical attention.[8]

Immediately remove all contaminated clothing.
_ Rinse the affected skin area with copious
Skin Contact )
amounts of water for at least 15 minutes. Seek

immediate medical attention.[8]

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower
Eye Contact eyelids occasionally. Remove contact lenses if

present and easy to do so. Seek immediate

medical attention.[8]

Do NOT induce vomiting. If the person is
Ingestion conscious, rinse their mouth with water. Seek

immediate medical attention.

Spill Response:

Evacuate the area and ensure adequate ventilation.

* Remove all sources of ignition.[3]

o Wear appropriate PPE as outlined above.

o Contain the spill using an inert absorbent material (e.g., vermiculite, sand).

o Collect the absorbed material into a suitable, labeled container for hazardous waste
disposal.[8]

o Clean the spill area thoroughly with a suitable solvent, followed by soap and water.

Disposal Plan
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All waste materials containing Tetra-o-cresol Orthosilicate must be treated as hazardous
waste.

» Dispose of contents and containers in accordance with local, state, and federal regulations.
e Do not dispose of down the drain or into the environment.

e Use a licensed hazardous waste disposal company.

Operational Workflow for Handling Tetra-o-cresol
Orthosilicate

The following diagram outlines the standard operating procedure for the safe handling of Tetra-
o-cresol Orthosilicate from receipt to disposal.

Safe handling workflow for Tetra-o-cresol Orthosilicate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b091441#personal-protective-equipment-for-handling-
tetra-o-cresol-orthosilicate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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